(E)-1-(6,8-Dihydro-5H-1,7-naphthyridin-7-yl)-4-(dimethylamino)but-2-en-1-one

• IUPAC Name: (E)-1-(6,8-dihydro-5H-1,7-naphthyridin-7-yl)-4-(dimethylamino)but-2-en-1-one
• InChI: InChI=1S/C14H19N3O/c1-16(2)9-4-6-14(18)17-10-7-12-5-3-8-15-13(12)11-17/h3-6,8H,7,9-11H2,1-2H3/b6-4+
• InChI Key: JKKZPLWQDHRSCT-GQCTYLIASA-N
• Canonical SMILES: CN(C)CC=CC(=O)N1CCC2=C(C1)N=CC=C2
• Isomeric SMILES: CN(C)C/C=C/C(=O)N1CCC2=C(C1)N=CC=C2
• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol

Description

Typically, the description of a compound includes its IUPAC name, common name (if any), and structural formula. The compound’s class or family, as well as its role or uses, are also often included.

Synthesis Analysis

This involves detailing the methods and reagents used in the compound’s synthesis. It may also include yield, purity, and any challenges or unique aspects of the synthesis process.

Molecular Structure Analysis

This involves examining the compound’s molecular geometry, bond lengths and angles, and electronic structure. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry might be used.

Chemical Reactions Analysis

This involves studying the compound’s reactivity. What types of reactions does it undergo? What are the products? Kinetic and thermodynamic aspects might also be considered.

Physical And Chemical Properties Analysis

This involves detailing properties such as melting point, boiling point, solubility, density, refractive index, and specific rotation. Chemical properties might include acidity or basicity, stability, and redox potential.

Safety And Hazards

This involves detailing any known hazards associated with the compound, such as toxicity, flammability, or environmental impact. Safety precautions and proper handling and disposal methods would also be discussed.

Future Directions

This could involve potential applications or uses for the compound, areas for further research, or possible modifications or related compounds of interest.